(Cyclopropyldifluoromethyl)benzene
Overview
Description
(Cyclopropyldifluoromethyl)benzene is a chemical compound with the formula C10H10F2. It consists of a benzene ring with a cyclopropyl group and a difluoromethyl group attached .
Molecular Structure Analysis
The molecular structure of (Cyclopropyldifluoromethyl)benzene would be expected to feature a benzene ring, which is a six-membered ring of carbon atoms with alternating single and double bonds, attached to a cyclopropyl group and a difluoromethyl group .Scientific Research Applications
Platinum Nanoparticle Shape Effects
Research has explored the impact of platinum nanoparticle shapes on benzene hydrogenation, which is relevant to the application of (Cyclopropyldifluoromethyl)benzene. Different shapes, such as cubic and cuboctahedral, affect catalytic selectivity, leading to varied production of cyclohexane and cyclohexene molecules. This understanding is essential in the field of catalysis and material science (Bratlie et al., 2007).
Benzene Partial Hydrogenation
The partial hydrogenation of benzene, a process closely related to (Cyclopropyldifluoromethyl)benzene applications, has seen advancements. This reaction is significant in producing cyclohexene, an economically valuable compound. Research here focuses on sustainable chemistry and ruthenium-catalyzed hydrogenation (Foppa & Dupont, 2015).
Gold(I)-Catalyzed Tandem Activation
(Cyclopropylidenecyclohexyl)benzene derivatives, similar to (Cyclopropyldifluoromethyl)benzene, undergo tandem intramolecular C-H and C-C bond activation. This is facilitated by gold catalysts and is significant for producing biaryl derivatives, showcasing the importance in synthetic chemistry (Jiang et al., 2010).
Synthesis and Characterization of Hexaarylbenzenes
Benzene derivatives, like (Cyclopropyldifluoromethyl)benzene, are central to creating a diverse range of compounds, from pharmaceuticals to organic electronics. Advanced synthesis methods, including C-H activation and cross-coupling, have expanded the potential of benzene derivatives (Suzuki et al., 2015).
Mechanism of Action
Biochemical Pathways
Biochemical pathways provide an overview of the chemical reactions of cells in various species and organs . The impact of (Cyclopropyldifluoromethyl)benzene on these pathways and their downstream effects would be an interesting area for future research.
Pharmacokinetics
Pharmacokinetics involves the absorption, distribution, metabolism, and excretion (ADME) of a compound . These properties significantly impact the bioavailability of a compound, determining how much of the compound reaches its target site in the body
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability . Factors such as temperature, pH, and the presence of other compounds can affect how (Cyclopropyldifluoromethyl)benzene interacts with its targets and its overall effectiveness.
properties
IUPAC Name |
[cyclopropyl(difluoro)methyl]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F2/c11-10(12,9-6-7-9)8-4-2-1-3-5-8/h1-5,9H,6-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IODBYEJURXZPLZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C2=CC=CC=C2)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301298552 |
Source
|
| Record name | (Cyclopropyldifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301298552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1204296-06-9 |
Source
|
| Record name | (Cyclopropyldifluoromethyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1204296-06-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (Cyclopropyldifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301298552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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